Cas no 112806-21-0 (4-Imidazolidinone,3-(2-methylbenzoyl)-5-[(2-methylphenyl)methylene]-2-thioxo-)

• Product name: 4-Imidazolidinone,3-(2-methylbenzoyl)-5-[(2-methylphenyl)methylene]-2-thioxo-
• CAS No: 112806-21-0
• MF: C₁₉H₁₆N₂O₂S
• Molecular Weight: 336.40754
• CID: 176787
• PubChem ID: 6450573

4-Imidazolidinone,3-(2-methylbenzoyl)-5-[(2-methylphenyl)methylene]-2-thioxo- Properties

Names and Identifiers

• 4-Imidazolidinone,3-(2-methylbenzoyl)-5-[(2-methylphenyl)methylene]-2-thioxo-
• (5Z)-3-(2-methylbenzoyl)-5-[(2-methylphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one
• 4-Imidazolidinone, 3-(2-methylbenzoyl)-5-((2-methylphenyl)methylene)-2-thioxo-
• 3-(2-Methylbenzoyl)-5-((2-methylphenyl)methylene)-2-thioxo-4-imidazolidinone
• 112806-21-0
• 3-o-Methylbenzoyl-5-(2'-methylbenzylidene)-2-thiohydantoin

• Inchi： InChI=1S/C19H16N2O2S/c1-12-7-3-5-9-14(12)11-16-18(23)21(19(24)20-16)17(22)15-10-6-4-8-13(15)2/h3-11H,1-2H3,(H,20,24)/b16-11+
• InChIKey： GGZCBVMMZNPJMD-LFIBNONCSA-N
• SMILES： CC1C=CC=CC=1C(N1C(=O)/C(=C\C2C=CC=CC=2C)/NC1=S)=O

Computed Properties

• 精确分子量: 336.09338
• 同位素质量: 336.09324893g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 1
• 氢键受体数量: 3
• 重原子数量: 24
• 可旋转化学键数量: 2
• 复杂度: 572
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 1
• 不确定化学键立构中心数量: 0
• XLogP3: 4
• 拓扑分子极性表面积: 81.5Ų

Experimental Properties

• PSA: 49.41